2-(2-chloroacetamido)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[(2-chloroacetyl)amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C16H15ClN2O3/c1-22-12-8-6-11(7-9-12)18-16(21)13-4-2-3-5-14(13)19-15(20)10-17/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: RLJLNPLKHLRTJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)CCl
• Molecular Formula: C16H15ClN2O3
• DSSTOX Substance ID: DTXSID00368637
• Molecular Weight: 318.75 g/mol
• CAS RN: 22312-68-1

Description

2-(2-chloroacetamido)-N-(4-methoxyphenyl)benzamide (CAMB) is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. CAMB is a benzamide derivative that has been synthesized using various methods and has been shown to possess significant biological activity.

Scientific Research Applications

Synthesis and Biological Activities

• Gastroprokinetic Activity : Some compounds related to 2-(2-chloroacetamido)-N-(4-methoxyphenyl)benzamide, such as N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide, demonstrate significant gastroprokinetic activity, which can influence gastric emptying processes (Kalo et al., 1995).
• Neuroleptic Activity : Similar benzamide derivatives have been explored for their neuroleptic properties, showing potential as treatments for conditions like psychosis (Iwanami et al., 1981).

Chemical Structure and Properties

• Molecular Structure Analysis : The structural properties of related compounds, like 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, have been studied using X-ray diffraction and DFT calculations, providing insights into their molecular geometry and electronic properties (Demir et al., 2015).
• Photoelectron Spectroscopy : Studies involving photoelectron spectroscopy of benzene-containing amides, including compounds similar to 2-(2-chloroacetamido)-N-(4-methoxyphenyl)benzamide, help in understanding their electronic structure and biological activity relevance (Klasinc et al., 2009).

Anticancer Potential

• Cytotoxicity Against Cancer Cells : Derivatives of 2-(2-chloroacetamido)-N-(4-methoxyphenyl)benzamide have shown significant cytotoxic effects against various cancer cell lines, indicating potential use in cancer therapy (Hour et al., 2007).

Analytical Methods

• Quantitative Analysis in Biological Matrices : Techniques have been developed for the quantitative analysis of similar benzamide derivatives in biological matrices like mouse plasma, aiding in pharmacokinetic studies (Zalavadia, 2016).